N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea

• IUPAC Name: 1-(4-methylphenyl)-3-[4-(morpholin-4-ylmethyl)phenyl]urea
• InChI: InChI=1S/C19H23N3O2/c1-15-2-6-17(7-3-15)20-19(23)21-18-8-4-16(5-9-18)14-22-10-12-24-13-11-22/h2-9H,10-14H2,1H3,(H2,20,21,23)
• InChI Key: PSVUGRPNIXSEIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea, also known as MMPU, is a chemical compound that has been extensively studied for its potential therapeutic applications. MMPU belongs to the class of urea-based compounds and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea is not fully understood. However, it is known to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB) and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and prevent angiogenesis. N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea has also been shown to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea in lab experiments is its ability to inhibit the activity of specific enzymes and pathways. This makes it a valuable tool for studying the role of these enzymes and pathways in various disease states. However, one limitation of using N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea is its potential toxicity. It is important to use appropriate safety measures when handling N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea in the lab.

Future Directions

There are several future directions for research on N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea. One area of research is the development of N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea analogs with improved efficacy and reduced toxicity. Another area of research is the investigation of the potential use of N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea and its potential therapeutic applications.

Scientific Research Applications

N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-(4-methylphenyl)-N'-[4-(4-morpholinylmethyl)phenyl]urea has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.